3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazole

• CAS No.: 62502-60-7
• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazole
• InChI: InChI=1S/C9H9ClN2/c10-8-3-1-7(2-4-8)9-5-6-11-12-9/h1-4,11H,5-6H2
• InChI Key: MNNBRTOCZDFZQP-UHFFFAOYSA-N
• Canonical SMILES: C1CNN=C1C2=CC=C(C=C2)Cl

Description

3-(4-Chlorophenyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C9H9ClN2 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under N2 atmosphere, 1-(4-chloro-phenyl)-3-dimethylamino-propan-1-one hydrochloride (37.2 g) was dissolved in warm MeOH (75 mL), and slowly added to a solution of hydrazine hydrate (23 mL) and 50% aqueous NaOH (12 mL) in MeOH (30 mL) stirred at 50° C. The mixture was refluxed for 2 hours, and evaporated under reduced pressure. Water was added to the residue, followed by extraction with DCM. The organic phase was washed twice with water, dried and evaporated under reduced pressure, to give 25.0 g of a yellow solid, m.p. 90-100° C.